Cas no 6595-00-2 (1,2-dimethyl-1H-1,3-benzodiazole-6-carboxylic acid)

1,2-Dimethyl-1H-1,3-benzodiazole-6-carboxylic acid is a heterocyclic carboxylic acid derivative with a benzodiazole core structure. Its key advantages include its role as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The dimethyl substitution at the 1- and 2-positions enhances stability and influences reactivity, while the carboxylic acid moiety provides a functional handle for further derivatization. This compound exhibits potential utility in coordination chemistry due to its ability to act as a ligand. Its well-defined structure and purity make it suitable for research applications requiring precise molecular scaffolds. The compound is typically characterized by NMR and HPLC for quality assurance.

1,2-dimethyl-1H-1,3-benzodiazole-6-carboxylic acid structure

6595-00-2 structure

Product Name:1,2-dimethyl-1H-1,3-benzodiazole-6-carboxylic acid

CAS No:6595-00-2

MF:C₁₀H₁₀N₂O₂

MW:190.198602199554

CID:962846

PubChem ID:45078627

Update Time:2025-10-13

1,2-dimethyl-1H-1,3-benzodiazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1,2-Dimethyl-1H-benzo[d]imidazole-6-carboxylic acid
- 1,2-DIMETHYL-1H-BENZIMIDAZOLE-6-CARBOXYLIC ACID
- 1H-Benzimidazole-6-carboxylic acid, 1,2-dimethyl-
- 2,3-dimethylbenzimidazole-5-carboxylic acid
- 1.2-Dimethyl-benzimidazol-6-carbonsaeure
- 2,3-dimethyl-3H-benzoimidazole-5-carboxylic acid
- AG-L-57176
- AK-65903
- ANW-71853
- CTK7I8452
- KB-216333
- 1,2-dimethyl-1H-1,3-benzodiazole-6-carboxylic acid
- 1,2-Dimethyl-1H-benzo[d]imidazole-6-carboxylicacid
- EN300-188615
- SCHEMBL18247596
- MFCD13562914
- CS-0454591
- Z1201627357
- AS-49970
- 6595-00-2
- 6-Benzimidazolecarboxylicacid,1,2-dimethyl-(7CI,8CI)
- O10342
- AKOS006332677
- DTXSID60663574
- MDL： MFCD13562914
- Inchi： 1S/C10H10N2O2/c1-6-11-8-4-3-7(10(13)14)5-9(8)12(6)2/h3-5H,1-2H3,(H,13,14)
- InChI Key： PAHCNWPMLGFQKJ-UHFFFAOYSA-N
- SMILES： OC(C1C=CC2=C(C=1)N(C)C(C)=N2)=O

Computed Properties

Exact Mass: 190.074
Monoisotopic Mass: 190.074
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.1A^2
XLogP3: 1.4

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 436.2±18.0 °C at 760 mmHg
Flash Point: 217.6±21.2 °C
Vapor Pressure: 0.0±1.1 mmHg at 25°C

1,2-dimethyl-1H-1,3-benzodiazole-6-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1,2-dimethyl-1H-1,3-benzodiazole-6-carboxylic acid Pricemore >>

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